![molecular formula C21H26N4 B1229561 7-(2-Ethyl-1-piperidinyl)-5-methyl-2-(3-methylphenyl)pyrazolo[1,5-a]pyrimidine](/img/structure/B1229561.png)
7-(2-Ethyl-1-piperidinyl)-5-methyl-2-(3-methylphenyl)pyrazolo[1,5-a]pyrimidine
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Overview
Description
7-(2-ethyl-1-piperidinyl)-5-methyl-2-(3-methylphenyl)pyrazolo[1,5-a]pyrimidine is a ring assembly and a member of pyrazoles.
Scientific Research Applications
Anti-Inflammatory Properties
Pyrazolo[1,5-a]pyrimidines, such as the compound , have shown potential in the field of anti-inflammatory drugs. A study by Auzzi et al. (1983) found that modifications to the pyrazolo[1,5-a]pyrimidine structure could lead to significant anti-inflammatory properties, with some derivatives showing higher activity and a better therapeutic index than traditional drugs like phenylbutazone and indomethacin. Importantly, certain compounds in this class were found to be devoid of ulcerogenic activity, suggesting their potential as safer alternatives in anti-inflammatory treatments (Auzzi et al., 1983).
Anticancer Activity
Pyrazolo[1,5-a]pyrimidines have also been investigated for their anticancer properties. Research by Ismail et al. (2016) synthesized new series of pyrazoles and pyrazolo[1,5-a]pyrimidines to evaluate their antiproliferative activity against human breast adenocarcinoma MCF-7 cell line. One compound, in particular, demonstrated significant activity, indicating the potential of these compounds as selective anticancer agents (Ismail et al., 2016).
properties
Molecular Formula |
C21H26N4 |
---|---|
Molecular Weight |
334.5 g/mol |
IUPAC Name |
7-(2-ethylpiperidin-1-yl)-5-methyl-2-(3-methylphenyl)pyrazolo[1,5-a]pyrimidine |
InChI |
InChI=1S/C21H26N4/c1-4-18-10-5-6-11-24(18)21-13-16(3)22-20-14-19(23-25(20)21)17-9-7-8-15(2)12-17/h7-9,12-14,18H,4-6,10-11H2,1-3H3 |
InChI Key |
DHLLUTCBIJFEBI-UHFFFAOYSA-N |
SMILES |
CCC1CCCCN1C2=CC(=NC3=CC(=NN32)C4=CC=CC(=C4)C)C |
Canonical SMILES |
CCC1CCCCN1C2=CC(=NC3=CC(=NN32)C4=CC=CC(=C4)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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